N-(2-Phenylethenesulfonyl)pyrrolidine-1-carboxamide

• CAS No.: 56753-44-7
• Molecular Formula: C13H16N2O3S
• Molecular Weight: 280.34 g/mol
• IUPAC Name: N-(2-phenylethenylsulfonyl)pyrrolidine-1-carboxamide
• InChI: InChI=1S/C13H16N2O3S/c16-13(15-9-4-5-10-15)14-19(17,18)11-8-12-6-2-1-3-7-12/h1-3,6-8,11H,4-5,9-10H2,(H,14,16)
• InChI Key: CUMVFMINSXXHKP-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C(=O)NS(=O)(=O)C=CC2=CC=CC=C2

Description

N-(2-Phenylethenesulfonyl)pyrrolidine-1-carboxamide is a useful research compound. Its molecular formula is C13H16N2O3S and its molecular weight is 280.34 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 3.4 g. of N-(N-[m-chlorophenyl]carbamoyl)-2-phenylethenesulfonamide and 2.15 g. of pyrrolidine in 100 ml. of ethanol is heated under reflux for 20 hours. The solution is cooled, and then it is concentrated in vacuo to ca. 25 ml. A small amount of starting material precipitates and it is filtered off. To the ethanol filtrate is then added 75 ml. of ether and 75 ml. of water. The layers are separated, and the aqueous layer is acidified using concentrated hydrochloric acid. This causes the crude product to precipitate. It is filtered off, and when dry it weighs 1.5 g. The ether layer is washed with 50 ml. of 1N hydrochloric acid, followed by 25 ml. of water. After being dried using anhydrous sodium sulfate, the ether is evaporated in vacuo to give a second crop of product (0.70 g.). The first crop of product is recrystallized from acetone to 0.60 g. of pure N-(pyrrolidinocarbonyl)-2-phenylethenesulfonamide, m.p. 201°-204° C.